Cas no 405916-57-6 (Urolithin A 8-Methyl Ether Acetate)

• Product Name: Urolithin A 8-Methyl Ether Acetate
• CAS No: 405916-57-6
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 3327638
• Update Time: 2026-04-24

Urolithin A 8-Methyl Ether Acetate Chemical and Physical Properties

Names and Identifiers

• 6H-DIBENZO[B,D]PYRAN-6-ONE, 3-(ACETYLOXY)-8-METHOXY-
• Urolithin A 8-Methyl Ether Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Urolithin A 8-Methyl Ether Acetate

Professional Introduction to Urolithin A 8-Methyl Ether Acetate (CAS No. 405916-57-6)

Urolithin A 8-Methyl Ether Acetate, a derivative of Urolithin A, is a compound of significant interest in the field of chemobiomedicine. This compound, identified by its unique chemical structure and molecular properties, has garnered attention for its potential applications in various biological and pharmaceutical contexts. The CAS No. 405916-57-6 provides a standardized identifier for this molecule, facilitating its recognition and study within scientific communities.

The chemical structure of Urolithin A 8-Methyl Ether Acetate incorporates a methyl ether group and an acetate moiety, which contribute to its distinct pharmacological profile. These structural features are believed to influence its interaction with biological targets, making it a promising candidate for further investigation. Recent advancements in metabolomics and biochemistry have highlighted the compound's role in modulating cellular processes, particularly those related to energy metabolism and redox balance.

One of the most compelling aspects of Urolithin A 8-Methyl Ether Acetate is its relationship to Urolithin A, a naturally occurring polyphenol found in several edible plants such as pomegranates and berries. Urolithin A itself has been extensively studied for its health benefits, including its potential to enhance mitochondrial function and reduce oxidative stress. The derivative Urolithin A 8-Methyl Ether Acetate builds upon these properties, potentially offering improved bioavailability and enhanced therapeutic effects.

Recent research has demonstrated that Urolithin A 8-Methyl Ether Acetate can influence pathways associated with aging and chronic diseases. Studies have shown that this compound may activate the Nrf2 antioxidant pathway, leading to increased production of antioxidant proteins that protect cells from damage. Additionally, it has been observed to enhance mitochondrial biogenesis, which could be beneficial in conditions characterized by mitochondrial dysfunction.

The pharmacokinetic profile of Urolithin A 8-Methyl Ether Acetate is another area of active investigation. Unlike its parent compound, which has relatively low solubility in water, the acetate ester form may exhibit improved solubility and absorption rates upon administration. This could make it more effective when used in therapeutic applications, particularly those requiring systemic delivery.

In preclinical studies, Urolithin A 8-Methyl Ether Acetate has shown promise in models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate inflammatory responses makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic benefits in these contexts.

The synthesis of Urolithin A 8-Methyl Ether Acetate represents a significant achievement in synthetic chemistry. Researchers have developed efficient methods for producing this compound on an industrial scale, ensuring that it can be readily available for both research and commercial purposes. These synthetic pathways also highlight the compound's versatility as a building block for more complex molecules.

Future directions in the study of Urolithin A 8-Methyl Ether Acetate include exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. Its ability to modulate multiple biological pathways suggests that it could complement current pharmacotherapies by addressing underlying mechanisms related to inflammation, oxidative stress, and mitochondrial health.

In conclusion, Urolithin A 8-Methyl Ether Acetate (CAS No. 405916-57-6) is a multifaceted compound with significant potential in the field of chemobiomedicine. Its unique structural features, combined with its ability to influence key biological pathways, make it a valuable asset for researchers and clinicians alike. As further studies continue to uncover its therapeutic benefits, this compound is poised to play an important role in the development of novel treatments for a wide range of health conditions.